Cas no 884495-35-6 (5-Formyl-2-isoproxypyridine)

• Product Name: 5-Formyl-2-isoproxypyridine
• CAS No: 884495-35-6
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD07368872
• CID: 839635
• PubChem ID: 44754865
• Update Time: 2025-11-02

5-Formyl-2-isoproxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-Isopropoxynicotinaldehyde
• 5-FORMYL-2-ISOPROPOXYPYRIDINE
• 5-ForMyl-2-isoproxypyridine
• 6-propan-2-yloxypyridine-3-carbaldehyde
• PubChem17142
• KSC659Q5D
• BNNHZEKFKMAUEZ-UHFFFAOYSA-N
• 6-isopropoxy-pyridine-3-carbaldehyde
• 6-Isopropoxypyridine-3-carboxaldehyde
• 5-formyl-2-isoproxypyridine, AldrichCPR
• 6-(propan-2-yloxy)pyridine-3-carbaldehyde
• ST24045420
• 6-(1-Methylethoxy)-3-pyridinecarboxaldehyde (ACI)
• 884495-35-6
• EN300-2522593
• Z1198172232
• CS-0043831
• DS-14910
• AC-33355
• DTXSID90660556
• MFCD07368872
• SCHEMBL1943602
• 6-[(Propan-2-yl)oxy]pyridine-3-carbaldehyde
• DB-025171
• AKOS006284810
• 6-ISOPROPOXYPYRIDINE-3-CARBALDEHYDE
• SY022280
• 5-Formyl-2-isoproxypyridine

• MDL： MFCD07368872
• Inchi： 1S/C9H11NO2/c1-7(2)12-9-4-3-8(6-11)5-10-9/h3-7H,1-2H3
• InChI Key： BNNHZEKFKMAUEZ-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(OC(C)C)=NC=1

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 1.4

Experimental Properties

• Density: 1.088
• Boiling Point: 266℃
• Flash Point: 115℃
• PSA: 39.19000
• LogP: 1.68130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 5-Formyl-2-isoproxypyridine

5-Formyl-2-isopropoxypyridine (CAS 884495-35-6): A Versatile Building Block in Modern Chemistry

In the realm of heterocyclic chemistry, 5-Formyl-2-isopropoxypyridine (CAS 884495-35-6) has emerged as a crucial chemical intermediate with wide-ranging applications. This pyridine derivative combines the unique electronic properties of the pyridine ring with the versatile reactivity of an aldehyde functional group, making it particularly valuable in pharmaceutical synthesis and material science.

The molecular structure of 5-Formyl-2-isopropoxypyridine features a formyl group at the 5-position and an isopropoxy group at the 2-position of the pyridine core. This specific substitution pattern contributes to its electronic properties and chemical reactivity, which are currently being explored in various research areas. Recent studies highlight its potential in developing novel catalysts and functional materials, particularly in the field of organic electronics.

One of the most significant applications of CAS 884495-35-6 is in medicinal chemistry, where it serves as a key building block for drug discovery. The aldehyde functionality allows for diverse condensation reactions, enabling the synthesis of various pharmacophores. Researchers are particularly interested in its potential for creating CNS-active compounds, with several studies focusing on its incorporation into neurological drug candidates.

The synthesis of 5-Formyl-2-isopropoxypyridine typically involves Vilsmeier-Haack formylation of appropriately substituted pyridine precursors. Recent advancements in green chemistry have led to more sustainable production methods, addressing growing concerns about environmental impact in chemical manufacturing. These developments align with current industry trends toward eco-friendly synthesis and reduced waste generation.

In material science, 5-Formyl-2-isopropoxypyridine has shown promise in the development of coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a bidentate ligand makes it valuable for constructing porous materials with potential applications in gas storage and molecular separation. Recent publications highlight its use in creating luminescent materials for OLED technology.

The global market for pyridine derivatives like 5-Formyl-2-isopropoxypyridine has seen steady growth, driven by increasing demand from the pharmaceutical industry and advanced materials sector. Market analysts note particular interest in Asia-Pacific regions, where research and development in fine chemicals is expanding rapidly. Current pricing trends reflect its status as a specialty chemical with high purity requirements.

From a safety perspective, 5-Formyl-2-isopropoxypyridine requires standard laboratory precautions typical for organic compounds. Proper personal protective equipment and ventilation are recommended when handling this material. Recent safety studies have confirmed its stability under normal storage conditions, though like many aldehyde-containing compounds, it should be protected from strong oxidizers.

Future research directions for CAS 884495-35-6 include exploring its potential in asymmetric synthesis and as a precursor for bioconjugation reagents. The growing field of click chemistry may benefit from derivatives of this compound, particularly in biomolecule labeling applications. Additionally, its electronic properties make it a candidate for developing new photocatalysts in sustainable energy applications.

For researchers working with 5-Formyl-2-isopropoxypyridine, recent analytical methods have improved characterization capabilities. Advanced HPLC techniques and mass spectrometry now allow for more precise determination of chemical purity and isomeric content. These developments are particularly important for quality control in pharmaceutical applications where impurity profiling is critical.

In conclusion, 5-Formyl-2-isopropoxypyridine (CAS 884495-35-6) represents a versatile and valuable chemical building block with expanding applications across multiple scientific disciplines. Its unique combination of structural features and reactivity patterns continues to attract research interest, particularly in cutting-edge areas like drug discovery, advanced materials, and green chemistry. As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its importance in chemical research and industrial applications.